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Compound of Interest

Compound Name: 2,3-Dichlorobenzoic acid-13C,d3

Cat. No.: B15600346 Get Quote

In-Depth Technical Guide: 2,3-Dichlorobenzoic
acid-¹³C,d₃
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key

properties, and primary application of the isotopically labeled compound, 2,3-Dichlorobenzoic

acid-¹³C,d₃. This molecule serves as a crucial intermediate in the synthesis of labeled active

pharmaceutical ingredients (APIs), most notably Lamotrigine-¹³C,d₃.

Commercial Availability and Properties
2,3-Dichlorobenzoic acid-¹³C,d₃ is available from several specialized chemical suppliers. The

isotopically labeled nature of this compound, containing both Carbon-13 and deuterium, makes

it a valuable tool for a range of research and development applications, particularly in drug

metabolism and pharmacokinetic (DMPK) studies.

Quantitative data for commercially available 2,3-Dichlorobenzoic acid-¹³C,d₃ and its related

isotopologues are summarized below. Researchers should always refer to the supplier's

certificate of analysis for lot-specific information.

Table 1: Quantitative Data of Commercially Available 2,3-Dichlorobenzoic acid Isotopologues
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Parameter
2,3-
Dichlorobenzoic
acid-¹³C,d₃

2,3-
Dichlorobenzoic
acid-d₃

2,3-
Dichlorobenzoic
acid-¹³C

CAS Number
Not consistently

available
1126107-18-3[1] 1184971-82-1

Molecular Formula C₆¹³CH D₃Cl₂O₂ C₇HD₃Cl₂O₂[2] C₆¹³CH₄Cl₂O₂

Molecular Weight ~195.02 g/mol ~194.03 g/mol [2] ~192.00 g/mol

Typical Purity ≥98% ≥98% ≥98%

Isotopic Enrichment Varies by supplier Varies by supplier Varies by supplier

Physical Form Solid Solid Solid

Primary Suppliers
CymitQuimica,

Clearsynth[3]

LGC Standards[1],

Clearsynth[2]

Pharmaffiliates,

Coompo, LGC

Standards[4]

Core Application: Synthesis of Lamotrigine-¹³C,d₃
The principal application of 2,3-Dichlorobenzoic acid-¹³C,d₃ is as a key starting material in the

multi-step synthesis of the isotopically labeled anticonvulsant drug, Lamotrigine-¹³C,d₃. The

presence of stable isotopes allows for the use of Lamotrigine-¹³C,d₃ as an internal standard in

quantitative bioanalysis by mass spectrometry, enabling precise and accurate measurement of

the unlabeled drug in biological matrices.

Experimental Protocol: Synthesis of Lamotrigine-¹³C,d₃
(Inferred from Patented Synthesis of Lamotrigine)
While a detailed, step-by-step protocol for the synthesis of the labeled compound is not readily

available in the public domain, the following procedure can be inferred from established patent

literature for the synthesis of unlabeled Lamotrigine. Researchers must adapt and optimize

these steps for the labeled analogue, taking into account potential isotopic effects and the need

for specialized analytical characterization.

Step 1: Conversion of 2,3-Dichlorobenzoic acid-¹³C,d₃ to 2,3-Dichlorobenzoyl chloride-¹³C,d₃
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2,3-Dichlorobenzoic acid-¹³C,d₃ is reacted with a chlorinating agent, such as thionyl chloride

(SOCl₂) or oxalyl chloride, typically in an inert solvent like toluene or dichloromethane (DCM).

The reaction mixture is usually heated to reflux to drive the reaction to completion. The excess

chlorinating agent and solvent are then removed under reduced pressure to yield the crude

2,3-Dichlorobenzoyl chloride-¹³C,d₃.

Step 2: Cyanation to form 2,3-Dichlorobenzoyl cyanide-¹³C,d₃

The resulting acid chloride is then subjected to a cyanation reaction. This is often achieved by

treating it with a cyanide source, such as copper(I) cyanide (CuCN), in a high-boiling point

solvent like xylene. This step is critical and requires careful control of reaction conditions to

ensure high yield and purity.

Step 3: Condensation with Aminoguanidine to form the Triazine Ring

The 2,3-Dichlorobenzoyl cyanide-¹³C,d₃ is condensed with an aminoguanidine salt (e.g.,

aminoguanidine bicarbonate or hydrochloride) in the presence of a strong acid, such as nitric

acid or methanesulfonic acid. This reaction leads to the formation of an intermediate Schiff

base.

Step 4: Cyclization to Lamotrigine-¹³C,d₃

The intermediate from the previous step is then cyclized to form the final 1,2,4-triazine ring of

Lamotrigine. This is typically achieved by heating the reaction mixture, sometimes with the

addition of a base like potassium hydroxide, to promote the intramolecular cyclization.

Step 5: Purification

The crude Lamotrigine-¹³C,d₃ is purified using standard techniques such as recrystallization

from a suitable solvent system (e.g., isopropanol/water) to obtain the final product of high

purity.

2,3-Dichlorobenzoic acid-13C,d3 2,3-Dichlorobenzoyl chloride-13C,d3Thionyl Chloride 2,3-Dichlorobenzoyl cyanide-13C,d3Copper(I) Cyanide Schiff Base IntermediateAminoguanidine Salt Lamotrigine-13C,d3Cyclization (Heat/Base)
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Figure 1. Synthetic pathway for Lamotrigine-¹³C,d₃.

Potential Analytical Applications
While the primary role of 2,3-Dichlorobenzoic acid-¹³C,d₃ is as a synthetic intermediate, its

stable isotope-labeled nature suggests potential, though less documented, applications as an

internal standard in specific analytical methods.

Use as an Internal Standard
In principle, 2,3-Dichlorobenzoic acid-¹³C,d₃ could be used as an internal standard for the

quantification of unlabeled 2,3-Dichlorobenzoic acid or structurally similar chlorinated benzoic

acids in environmental or biological samples using isotope dilution mass spectrometry (IDMS).

This would be particularly relevant in studies monitoring the environmental fate of herbicides or

the metabolic profiles of certain xenobiotics.

The workflow for such an application would involve:

Sample containing
2,3-Dichlorobenzoic acid

Spike with known amount of
2,3-Dichlorobenzoic acid-13C,d3

Sample Preparation
(e.g., SPE, LLE) LC-MS/MS Analysis Quantification based on

isotope ratio

Click to download full resolution via product page

Figure 2. Workflow for use as an internal standard.

Signaling Pathways and Further Research
Currently, there is no direct evidence in the scientific literature to suggest that 2,3-

Dichlorobenzoic acid itself plays a significant role in specific signaling pathways. Its primary

relevance to drug development professionals lies in its utility for creating the necessary tools,

like isotopically labeled Lamotrigine, to study the pharmacokinetics and metabolism of the

active drug, which in turn acts on voltage-gated sodium channels.

Future research could explore the metabolic fate of 2,3-Dichlorobenzoic acid itself, should it be

identified as a metabolite of other compounds or as an environmental contaminant of interest.

In such a scenario, 2,3-Dichlorobenzoic acid-¹³C,d₃ would be an invaluable tool for tracer

studies in metabolic research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial availability of 2,3-Dichlorobenzoic acid-
13C,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600346#commercial-availability-of-2-3-
dichlorobenzoic-acid-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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